Cas no 951498-13-8 (N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide)

• Product Name: N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 951498-13-8
• MF: C₂₀H₁₆ClN₃O₂S
• MW: 397.877942085266
• CID: 6385112
• PubChem ID: 18565275
• Update Time: 2023-12-26

N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide
• Imidazo[2,1-b]thiazole-2-carboxamide, N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methyl-
• 951498-13-8
• AKOS002047605
• N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b]thiazole-2-carboxamide
• F2063-0194
• N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• MFCD08318822

• Inchi： 1S/C20H16ClN3O2S/c1-12-18(19(25)22-15-5-3-4-14(21)10-15)27-20-23-17(11-24(12)20)13-6-8-16(26-2)9-7-13/h3-11H,1-2H3,(H,22,25)
• InChI Key： IAUYSIZUWVBUKV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1=C(C)N2C=C(C3C=CC(=CC=3)OC)N=C2S1)=O

Computed Properties

• Exact Mass: 397.0651756g/mol
• Monoisotopic Mass: 397.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 12.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides